Cas no 1212062-74-2 ((R)-1-N-Cbz-3-formyl-pyrrolidine)

• Product Name: (R)-1-N-Cbz-3-formyl-pyrrolidine
• CAS No: 1212062-74-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD06796595
• CID: 2115650
• PubChem ID: 1519462
• Update Time: 2025-07-02

(R)-1-N-Cbz-3-formyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Benzyl (3R)?-?3-?formylpyrrolidine-?1-?carboxylate
• benzyl (3R)-3-formylpyrrolidine-1-carboxylate
• (R)-BENZYL 3-FORMYLPYRROLIDINE-1-CARBOXYLATE
• (R)-1-N-cbz-3-formyl-pyrrolidine, AldrichCPR
• AS-37484
• (R)-BENZYL3-FORMYLPYRROLIDINE-1-CARBOXYLATE
• (R)-3-Formyl-pyrrolidine-1-carboxylic acid benzyl ester
• AKOS026670680
• Benzyl (R)-3-formylpyrrolidine-1-carboxylate
• (R)-1-N-Cbz-3-Formyl-pyrrolidine
• MFCD06796595
• DTXSID10364044
• 1212062-74-2
• CS-0171371
• F40010
• (R)-1-N-Cbz-3-formyl-pyrrolidine

• MDL： MFCD06796595
• Inchi： 1S/C13H15NO3/c15-9-12-6-7-14(8-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,9,12H,6-8,10H2/t12-/m1/s1
• InChI Key： GDPSCBPOCONUDM-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@@H](C=O)C1)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 369.6±42.0 °C at 760 mmHg
• Flash Point: 177.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(R)-1-N-Cbz-3-formyl-pyrrolidine Security Information

• Signal Word：Danger
• Hazard Statement： H302;H317;H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36/37/39-36/37
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-1-N-Cbz-3-formyl-pyrrolidine

Introduction to (R)-1-N-Cbz-3-formyl-pyrrolidine (CAS No. 1212062-74-2)

(R)-1-N-Cbz-3-formyl-pyrrolidine, with the chemical formula CAS No. 1212062-74-2, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This chiral pyrrolidine derivative has garnered considerable attention due to its versatile applications in drug development and biochemical research. The presence of a formyl group and a carbobenzyloxy (Cbz) protecting group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the creation of peptidomimetics and enzyme inhibitors.

The stereochemistry of the compound, specifically the (R) configuration at the chiral center, is crucial for its biological activity. In recent years, there has been a growing interest in enantioselective synthesis to develop drugs with improved efficacy and reduced side effects. The (R)-isomer of 1-N-Cbz-3-formyl-pyrrolidine has been explored in several studies as a building block for molecules targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. The formyl group in (R)-1-N-Cbz-3-formyl-pyrrolidine can be readily converted into other functional groups, such as amides or esters, which are essential for linking different parts of a molecule. This flexibility makes it an indispensable tool for medicinal chemists.

Recent advancements in computational chemistry have also highlighted the potential of (R)-1-N-Cbz-3-formyl-pyrrolidine in drug design. Molecular modeling studies have shown that this compound can interact with specific targets in high affinity, making it a promising candidate for developing novel therapeutics. For instance, researchers have investigated its binding interactions with enzymes involved in metabolic pathways relevant to diabetes and obesity.

In addition to its applications in drug development, (R)-1-N-Cbz-3-formyl-pyrrolidine has been used in biochemical research to study enzyme mechanisms and protein-protein interactions. Its chiral nature allows researchers to probe the stereochemical requirements of enzymes, which is crucial for understanding how these biological machines function at the molecular level.

The synthesis of (R)-1-N-Cbz-3-formyl-pyrrolidine typically involves multi-step organic reactions, starting from commercially available pyrrolidine derivatives. Key steps include protection of the amino group with a carbobenzyloxy group and introduction of a formyl group at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

The formyl group in (R)-1-N-Cbz-3-formyl-pyrrolidine is particularly interesting because it can participate in various chemical reactions, such as condensation reactions with amino acids or alcohols to form amides or esters. This reactivity has been exploited in the development of synthetic routes for complex molecules, including those used in antiviral and anticancer therapies.

Another significant application of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in many biological processes, including digestion and immune response. Inhibiting these enzymes has been a major strategy in drug discovery, particularly for treating diseases like HIV and cancer. The pyrrolidine core structure of (R)-1-N-Cbz-3-formyl-pyrrolidine provides a scaffold that can be modified to create potent protease inhibitors.

Recent studies have also explored the use of (R)-1-N-Cbz-3-formyl-pyrrolidine in developing treatments for neurological disorders. For example, researchers have investigated its potential as an intermediate in synthesizing compounds that target neurotransmitter receptors. By modulating these receptors, it may be possible to develop new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The versatility of (R)-1-N-Cbz-3-formyl-pyrrolidine extends to its use as a ligand in coordination chemistry. Transition metal complexes formed with this compound have been studied for their catalytic properties and potential applications in materials science. These complexes can participate in various reactions, including cross-coupling reactions that are essential for constructing complex organic molecules.

In conclusion, (R)-1-N-Cbz-3-formyl-pyrrolidine is a multifaceted compound with broad applications across pharmaceutical chemistry and organic synthesis. Its unique structural features make it an invaluable tool for developing new drugs and understanding biological processes at the molecular level. As research continues to uncover new uses for this compound, its importance is likely to grow even further.